Cas no 15109-94-1 (2-bromo-1-(2-furyl)ethanone)

2-bromo-1-(2-furyl)ethanone structure
2-bromo-1-(2-furyl)ethanone structure
Product Name:2-bromo-1-(2-furyl)ethanone
CAS No:15109-94-1
MF:C6H5BrO2
MW:189.006701231003
MDL:MFCD04038962
CID:134472
PubChem ID:2795076
Update Time:2025-04-19

2-bromo-1-(2-furyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(furan-2-yl)ethanone
    • 2-(2-BROMOACETYL)FURAN
    • 2-BROMO-1-(2-FURYL)-1-ETHANONE
    • Ethanone,2-bromo-1-(2-furanyl)-
    • 1-(2-furyl)-2-bromoethanone
    • 2-(Bromoacetyl)furan
    • 2,7-DIBROMO-SPIRO[FLUORENE-9,9'-XANTHENE]
    • 2-bromo-1-(2-furyl)ethan-1-one
    • 2-bromo-1-(2-furyl)ethanone
    • 2-(alpha-Bromoacetyl)furan
    • 2-Bromo-1-(2-furanyl)ethanone
    • Bromomethyl 2-furyl ketone
    • Furacyl bromide
    • BUTTPARK 147\06-34
    • TIMTEC-BB SBB010227
    • 2-BROMO-1-FURAN-2-YL-ETHANONE
    • 2-Bromo-1-(fur-2-yl)ethan-1-one, 2-Bromo-1-(fur-2-yl)-1-oxoethane
    • 2-Bromo-1-furan-2-ylmethanone
    • BB 0253760
    • D79351
    • A884112
    • Ethanone, 2-bromo-1-(2-furanyl)-
    • 2-bromo-1-(furan-2-yl)ethan-1-one
    • AKOS000303365
    • CS-0310036
    • DTXSID90383536
    • 2-Bromo-1-(2 furyl)-1-ethanone
    • Bromomethyl(furan-2-yl)ketone
    • SCHEMBL1180035
    • FT-0678753
    • PS-10046
    • MFCD04038962
    • UIALGUXSAGHRLD-UHFFFAOYSA-N
    • 2-bromoacetylfuran
    • W-205715
    • SY040209
    • 2-Bromo-1-(fur-2-yl)-1-oxoethane
    • AM100277
    • 15109-94-1
    • DB-063880
    • MDL： MFCD04038962
    • Inchi： 1S/C6H5BrO2/c7-4-5(8)6-2-1-3-9-6/h1-3H,4H2
    • InChI Key： UIALGUXSAGHRLD-UHFFFAOYSA-N
    • SMILES： BrCC(C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 187.94700
  • Monoisotopic Mass: 187.94729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.616
  • Melting Point: 34 °C
  • Boiling Point: 227 ºC
  • Flash Point: 91 ºC
  • PSA: 30.21000
  • LogP: 1.85720

2-bromo-1-(2-furyl)ethanone Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • Hazard Category Code： 22-34-43
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： Xi C
  • Safety Term：S26-36/37/39-45
  • Risk Phrases：R22
  • HazardClass：IRRITANT

2-bromo-1-(2-furyl)ethanone Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-bromo-1-(2-furyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B683670-100mg
2-Bromo-1-furan-2-yl-ethanone
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 $ 69.00 2023-04-18
TRC
B683670-250mg
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 $ 115.00 2023-04-18
TRC
B683670-500mg
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TRC
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 $ 360.00 2022-06-06
Apollo Scientific
OR11289-1g
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 £85.00 2025-02-19
Chemenu
CM301247-1g
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 $167 2023-03-07
Chemenu
CM301247-5g
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5g
 $502 2023-03-07
Chemenu
CM301247-10g
2-bromo-1-(furan-2-yl)ethanone
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10g
 $837 2023-03-07
Chemenu
CM301247-25g
2-bromo-1-(furan-2-yl)ethanone
 15109-94-1 95%
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 $1686 2023-03-07
abcr
AB224256-1 g
2-Bromo-1-(2-furyl)-1-ethanone, 95%; .
 15109-94-1 95%
1 g
 €178.00 2023-07-20

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